Thiomorpholinoacetic acid 1,1-dioxide monohydrate; 98%
Overview
Description
Thiomorpholinoacetic Acid 1’,1’-Dioxide Monohydrate, also known as 4-(Carboxymethyl)thiomorpholine 1,1-Dioxide Monohydrate or (1,1-Dioxothiomorpholino)acetic Acid Monohydrate, is a chemical compound with the molecular formula C6H11NO4S·H2O . It appears as a white to almost white powder or crystal .
Molecular Structure Analysis
The molecular structure of Thiomorpholinoacetic Acid 1’,1’-Dioxide Monohydrate is represented by the InChI code:1S/C6H11NO4S.H2O/c8-6(9)5-7-1-3-12(10,11)4-2-7;/h1-5H2,(H,8,9);1H2 . This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
Thiomorpholinoacetic Acid 1’,1’-Dioxide Monohydrate has a molecular weight of 211.24 g/mol . It’s a solid at 20 degrees Celsius . It also contains 7.5 to 9.5% water . The melting point of the compound is 177 degrees Celsius .Scientific Research Applications
Pharmaceutical Research
In the realm of pharmaceutical research, 2-(1,1-Dioxidothiomorpholino)acetic acid hydrate serves as a crucial building block in the synthesis of innovative drug candidates. Its distinct chemical structure and reactivity allow researchers to explore new therapeutic avenues, potentially addressing a wide range of health conditions and improving patient outcomes .
Organic Synthesis
This compound is an invaluable asset in various chemical applications, including organic synthesis. Its unique blend of properties makes it a reliable and consistent tool for laboratory endeavors .
Material Science
In the field of material science, the unique properties of 2-(1,1-Dioxidothiomorpholino)acetic acid hydrate can be leveraged to drive innovation and push the boundaries of what’s possible .
Chemical Research and Development
2-(1,1-Dioxidothiomorpholino)acetic acid hydrate holds the key to unlocking new frontiers in scientific research and development. Its unique molecular structure sets it apart as a valuable asset in a wide range of applications .
Reference Standards
This compound is used as a reference standard in pharmaceutical testing, providing accurate results .
Safety and Hazards
Thiomorpholinoacetic Acid 1’,1’-Dioxide Monohydrate can cause skin and eye irritation . Safety precautions include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection, and ensuring adequate ventilation . If the compound comes into contact with the skin or eyes, it’s recommended to wash with plenty of water and seek medical advice if irritation persists .
properties
IUPAC Name |
2-(1,1-dioxo-1,4-thiazinan-4-yl)acetic acid;hydrate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO4S.H2O/c8-6(9)5-7-1-3-12(10,11)4-2-7;/h1-5H2,(H,8,9);1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIPMGQHLUYMNMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1CC(=O)O.O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(N-Dichlorofluoromethylthio]-N-(trifluoromethyl)amino]benzoyl fluoride, 99%](/img/structure/B6327243.png)
